Cas no 826994-13-2 (3-3,5-bis(trifluoromethyl)phenylprop-2-en-1-ol)

• Product Name: 3-3,5-bis(trifluoromethyl)phenylprop-2-en-1-ol
• CAS No: 826994-13-2
• MF: C₁₁H₈F₆O
• MW: 270.17104434967
• CID: 687012
• PubChem ID: 11414546
• Update Time: 2025-04-19

3-3,5-bis(trifluoromethyl)phenylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol, 3-[3,5-bis(trifluoromethyl)phenyl]-, (2E)-
• 3-[3,5-bis(trifluoromethyl)phenyl]prop-2-en-1-ol
• 3-3,5-bis(trifluoromethyl)phenylprop-2-en-1-ol
• (E)-3-[3,5-bis(trifluoromethyl)phenyl]prop-2-en-1-ol
• SCHEMBL18187457
• AKOS020234043
• EN300-1931602
• 826994-13-2
• RDQMVXMKAFCVGD-OWOJBTEDSA-N

• Inchi： 1S/C11H8F6O/c12-10(13,14)8-4-7(2-1-3-18)5-9(6-8)11(15,16)17/h1-2,4-6,18H,3H2/b2-1+
• InChI Key： RDQMVXMKAFCVGD-OWOJBTEDSA-N
• SMILES： FC(C1C=C(/C=C/CO)C=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Exact Mass: 270.04793385g/mol
• Monoisotopic Mass: 270.04793385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų